Cas no 513-08-6 (Phosphoric Acid Tripropyl Ester)

Phosphoric Acid Tripropyl Ester (C9H21O4P) is an organophosphorus compound characterized by its tripropyl ester structure. This clear, colorless liquid exhibits excellent solvency properties and is widely utilized as a flame retardant, plasticizer, and intermediate in organic synthesis. Its high thermal stability and low volatility make it suitable for applications requiring prolonged heat resistance. The compound also demonstrates compatibility with various polymers, enhancing flexibility and durability in polymer matrices. Additionally, its hydrolytic stability ensures reliable performance in moisture-prone environments. Phosphoric Acid Tripropyl Ester is commonly employed in coatings, adhesives, and specialty chemical formulations, where its balanced reactivity and functional properties are advantageous.
Phosphoric Acid Tripropyl Ester structure
513-08-6 structure
Product Name:Phosphoric Acid Tripropyl Ester
CAS No:513-08-6
MF:C9H21O4P
MW:224.234404325485
MDL:MFCD00009368
CID:376248
PubChem ID:24855414
Update Time:2025-05-19

Phosphoric Acid Tripropyl Ester Chemical and Physical Properties

Names and Identifiers

    • Tripropyl phosphate
    • Phosphoric Acid Tripropyl Ester
    • Tri-n-propylphosphate
    • Tripropyl phosphate (TPrP)
    • Tricresyl phosphate
    • tris(1-propyl)phosphate
    • Tri-n-propyl phosphate
    • Q27269439
    • InChI=1/C9H21O4P/c1-4-7-11-14(10,12-8-5-2)13-9-6-3/h4-9H2,1-3H3
    • DTXSID4052712
    • 513-08-6
    • D97474
    • AKOS005720840
    • UNII-83JIW9359Y
    • SCHEMBL104844
    • 83JIW9359Y
    • RXPQRKFMDQNODS-UHFFFAOYSA-
    • AI3-07848
    • EINECS 208-151-6
    • A828526
    • MFCD00009368
    • PhosphoricAcidTripropylEster-d21
    • Tripropyl phosphate, 99%
    • AS-57165
    • Phosphoric acid, tripropyl ester
    • NS00006875
    • FT-0632260
    • PROPYL PHOSPHATE ((PRO)3PO)
    • RXPQRKFMDQNODS-UHFFFAOYSA-N
    • SY359675
    • Tripropylphosphate
    • DB-051943
    • STL146653
    • BBL011534
    • DTXCID9031305
    • MDL: MFCD00009368
    • Inchi: 1S/C9H21O4P/c1-4-7-11-14(10,12-8-5-2)13-9-6-3/h4-9H2,1-3H3
    • InChI Key: RXPQRKFMDQNODS-UHFFFAOYSA-N
    • SMILES: P(=O)(OCCC)(OCCC)OCCC

Computed Properties

  • Exact Mass: 224.11800
  • Monoisotopic Mass: 224.11774614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.012 g/mL at 25 °C(lit.)
  • Boiling Point: 120-122 °C/10 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.416(lit.)
  • PSA: 54.57000
  • LogP: 3.37430

Phosphoric Acid Tripropyl Ester Security Information

Phosphoric Acid Tripropyl Ester Customs Data

  • HS CODE:2919900090
  • Customs Data:

    China Customs Code:

    2919900090

    Overview:

    HS:2919900090 Other phosphates and their salts(Including milk phosphate)(Including their halogenation,sulfonation,Nitration and nitrosation derivatives) VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2919900090 other phosphoric esters and their salts, including lactophosphates; their halogenated, sulphonated, nitrated or nitrosated derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Phosphoric Acid Tripropyl Ester Pricemore >>

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Phosphoric Acid Tripropyl Ester Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:513-08-6)Phosphoric Acid Tripropyl Ester
Order Number:A828526
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):150.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:513-08-6)Tri-n-propylphosphate
Order Number:LE12591
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:07
Price ($):discuss personally
Email:18501500038@163.com

Additional information on Phosphoric Acid Tripropyl Ester

Phosphoric Acid Tripropyl Ester (CAS No. 513-08-6): An Overview and Recent Developments

Phosphoric Acid Tripropyl Ester (CAS No. 513-08-6) is a versatile organic compound with a wide range of applications in various industries, including pharmaceuticals, plastics, and flame retardants. This compound, also known as tripropyl phosphate or TPP, is a colorless to pale yellow liquid with a mild, characteristic odor. Its molecular formula is C9H21O4P, and it has a molecular weight of approximately 212.24 g/mol.

The chemical structure of Phosphoric Acid Tripropyl Ester consists of a central phosphorus atom bonded to three propyl groups and one oxygen atom, forming a stable and relatively non-reactive molecule. This structure contributes to its excellent thermal stability and low volatility, making it suitable for use in high-temperature applications.

In the pharmaceutical industry, Phosphoric Acid Tripropyl Ester is used as a plasticizer and stabilizer in the formulation of various drugs and medical devices. Its ability to enhance the flexibility and durability of polymeric materials makes it an essential component in the production of drug delivery systems, such as transdermal patches and controlled-release formulations. Recent studies have also explored its potential as a solubilizing agent for poorly soluble drugs, improving their bioavailability and therapeutic efficacy.

In the field of materials science, Phosphoric Acid Tripropyl Ester is widely used as a flame retardant in plastics and polymers. Its mechanism of action involves the formation of a protective char layer on the surface of the material, which inhibits the spread of flames and reduces heat release. This property has led to its widespread use in the manufacturing of electronic components, building materials, and automotive parts. Recent research has focused on optimizing the flame-retardant performance of TPP by incorporating it into nanocomposites and hybrid materials, enhancing its effectiveness while minimizing environmental impact.

The environmental impact of Phosphoric Acid Tripropyl Ester has been a subject of increasing interest in recent years. Studies have shown that TPP has low toxicity to aquatic organisms and does not bioaccumulate in the environment. However, its persistence in soil and water can lead to long-term exposure risks. To address these concerns, researchers are developing more sustainable alternatives and exploring methods to enhance the biodegradability of TPP through microbial degradation.

In addition to its industrial applications, Phosphoric Acid Tripropyl Ester has been studied for its potential use in analytical chemistry. Its unique chemical properties make it an effective solvent for extracting and analyzing trace amounts of organic compounds from complex matrices. Recent advancements in liquid chromatography-mass spectrometry (LC-MS) techniques have further expanded its utility in this field, enabling more accurate and sensitive detection of target analytes.

The safety profile of Phosphoric Acid Tripropyl Ester is well-documented. It is generally considered to have low acute toxicity when handled properly. However, prolonged exposure can cause skin irritation and respiratory issues. To ensure safe handling and storage, appropriate personal protective equipment (PPE) should be used, and proper ventilation should be maintained in work areas.

In conclusion, Phosphoric Acid Tripropyl Ester (CAS No. 513-08-6) is a multifunctional compound with a broad range of applications across various industries. Its unique chemical properties make it an invaluable component in pharmaceuticals, plastics, flame retardants, and analytical chemistry. Ongoing research continues to explore new applications and improve its environmental sustainability, ensuring its continued relevance in modern scientific and industrial practices.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:513-08-6)Phosphoric Acid Tripropyl Ester
A828526
Purity:99%
Quantity:100g
Price ($):150.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:513-08-6)Tri-n-propylphosphate
LE12591
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email